Cas no 69573-60-0 (2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, octadecyl ester, (2E)-)

• Product Name: 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, octadecyl ester, (2E)-
• CAS No: 69573-60-0
• Molecular Formula: C₂₇H₄₄O₄
• Molecular Weight: 432.63586
• CID: 391628
• PubChem ID: 5320237

2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, octadecyl ester, (2E)- Properties

Names and Identifiers

• 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, octadecyl ester, (2E)-
• Octadecyl caffeate
• octadecyl 3-(3,4-dihydroxyphenyl)prop-2-enoate
• Caffeic acid n-octadecyl ester
• [ "" ]
• 69573-60-0
• AKOS025287875
• UNII-458UK7GX7M
• 458UK7GX7M
• trans-Caffeic acid stearyl ester
• CS-0023393
• FS-8770
• HY-N3159
• BDBM50479621
• n-octadecyl ester
• Octadecylcaffeate
• 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, octadecyl ester, (E)-; trans-Caffeic acid stearyl ester
• SCHEMBL883450
• CHEMBL471797
• 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, octadecyl ester, (E)-
• octadecyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
• n-octadecyl caffeate
• OCTADECYL (2E)-3-(3,4-DIHYDROXYPHENYL)PROP-2-ENOATE
• DA-76376
• Octadecyl (2E)-3-(3,4-dihydroxyphenyl)acrylate

• InChIKey： QYVZEPLDLPYECM-XUTLUUPISA-N
• Inchi： InChI=1S/C27H44O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22-31-27(30)21-19-24-18-20-25(28)26(29)23-24/h18-21,23,28-29H,2-17,22H2,1H3/b21-19+
• SMILES： CCCCCCCCCCCCCCCCCCOC(=O)/C=C/c1ccc(c(c1)O)O

Computed Properties

• Exact Mass: 432.32400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 20
• Monoisotopic Mass: 432.32395988g/mol
• Heavy Atom Count: 31
• Complexity: 449
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 11.1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• LogP: 7.91570
• PSA: 66.76000
• Boiling Point: 560.9±40.0 °C at 760 mmHg
• Melting Point: 110-112 ºC (chloroform )
• Vapor Pressure: 0.0±1.6 mmHg at 25°C
• Flash Point: 175.5±20.8 °C
• Solubility: Insuluble (2.4E-5 g/L) (25 ºC),
• Color/Form: Powder
• Density: 1.011±0.06 g/cm3 (20 ºC 760 Torr),